N-[1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-4-methoxybenzenecarboxamide

• IUPAC Name: N-[1-[(3,4-dichlorophenyl)methyl]-2-oxopyridin-3-yl]-4-methoxybenzamide
• InChI: InChI=1S/C20H16Cl2N2O3/c1-27-15-7-5-14(6-8-15)19(25)23-18-3-2-10-24(20(18)26)12-13-4-9-16(21)17(22)11-13/h2-11H,12H2,1H3,(H,23,25)
• InChI Key: TVUVKOQBDGBHID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CN(C2=O)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O3
• Molecular Weight: 403.3 g/mol

Description

Synthesis Analysis

A novel approach to synthesize dichlorobenzonitriles by selective ammoxidation has been reported. In this process, 2,4-dichlorobenzonitrile was prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride with a higher yield at a much lower reaction temperature compared with ammoxidation of 2,4-dichlorotoluene. This proved that the multi-chlorobenzyl chlorides could be successfully ammoxidized to corresponding benzonitriles.

Scientific Research Applications

Sigma Receptors and Neuropharmacology

• Application : Research suggests that this compound interacts with both sigma-1 and sigma-2 receptors. .

Antibacterial and Antifungal Activities

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Plant Hormone Analogues

• Application : This compound shares structural similarities with indole-3-acetic acid, a plant hormone involved in growth regulation. .

Antiviral Research

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Safety and Hazards

The safety data sheet for a related compound, 3,4-Dichlorobenzyl chloride, indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.